Cas no 2228257-97-2 (2-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-amine)

• Product Name: 2-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-amine
• CAS No: 2228257-97-2
• MF: C₉H₉F₃N₂
• MW: 202.176372289658
• CID: 6194461
• PubChem ID: 165713596
• Update Time: 2025-05-26

2-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-amine
• 2228257-97-2
• EN300-1939431
• 2-[4-(trifluoromethyl)pyridin-3-yl]prop-2-en-1-amine

• Inchi： 1S/C9H9F3N2/c1-6(4-13)7-5-14-3-2-8(7)9(10,11)12/h2-3,5H,1,4,13H2
• InChI Key： BFYZSMXIVSIAJW-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C(=C)CN)(F)F

Computed Properties

• Exact Mass: 202.07178278g/mol
• Monoisotopic Mass: 202.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-4-(trifluoromethyl)pyridin-3-ylprop-2-en-1-amine

2-4-(Trifluoromethyl)pyridin-3-ylprop-2-en-1-amine

The compound 2-4-(Trifluoromethyl)pyridin-3-ylprop-2-en-1-amine (CAS No. 2228257-97-2) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a trifluoromethyl group and an enamine functionality. The combination of these groups imparts the molecule with distinctive electronic and steric properties, making it a valuable building block in modern chemical synthesis.

Recent studies have highlighted the potential of Trifluoromethyl-pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the trifluoromethyl group enhances the molecule's stability and bioavailability, while the enamine functionality provides a versatile platform for further functionalization. Researchers have demonstrated that this compound can be readily incorporated into larger molecular frameworks, enabling the creation of complex architectures with tailored biological activities.

The synthesis of 2-4-(Trifluoromethyl)pyridin-3-ylprop-2-en-1-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the pyridine ring, subsequent fluorination to introduce the trifluoromethyl group, and finally, the formation of the enamine moiety through a carefully controlled condensation reaction. The optimization of these steps has significantly improved the overall yield and purity of the compound, making it more accessible for industrial applications.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it serves as an intermediate in the synthesis of novel anti-cancer agents and neuroprotective drugs. Its ability to modulate key cellular pathways makes it a valuable tool in drug development pipelines. Additionally, in agrochemicals, this compound is being explored as a potential lead for developing environmentally friendly pesticides and herbicides with enhanced efficacy and reduced toxicity.

Recent advancements in computational chemistry have further elucidated the electronic properties of Trifluoromethyl-pyridine enamines, providing deeper insights into their reactivity and selectivity. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly alters the electron distribution across the molecule, enhancing its ability to participate in various chemical transformations. This understanding has paved the way for innovative synthetic strategies that leverage these properties to achieve unprecedented levels of molecular complexity.

Furthermore, this compound has found niche applications in materials science, particularly in the development of advanced polymers and optoelectronic materials. Its unique electronic characteristics make it an attractive candidate for use in organic light-emitting diodes (OLEDs) and other cutting-edge technologies. Researchers are actively investigating its potential as a dopant or additive in polymer systems to enhance their performance under various operating conditions.

In conclusion, 2-4-(Trifluoromethyl)pyridin-3-ylprop-2-en-1-amines represent a class of compounds with immense potential across multiple disciplines. Their versatile structure, combined with recent advances in synthetic methods and computational modeling, positions them as key players in future innovations within pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new applications and optimize their properties, this compound will undoubtedly play an increasingly important role in shaping modern chemistry.